Cas no 2344849-54-1 (2-bromo-3-(1,1-difluoro-2-methylpropyl)pyridine)

• Product Name: 2-bromo-3-(1,1-difluoro-2-methylpropyl)pyridine
• CAS No: 2344849-54-1
• MF: C₉H₁₀BrF₂N
• MW: 250.083208560944
• MDL: MFCD34550537
• CID: 5638588
• PubChem ID: 165459246
• Update Time: 2025-05-20

2-bromo-3-(1,1-difluoro-2-methylpropyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2344849-54-1
• EN300-28244013
• AKOS040767875
• 2-bromo-3-(1,1-difluoro-2-methylpropyl)pyridine
• Pyridine, 2-bromo-3-(1,1-difluoro-2-methylpropyl)-

• MDL： MFCD34550537
• Inchi： 1S/C9H10BrF2N/c1-6(2)9(11,12)7-4-3-5-13-8(7)10/h3-6H,1-2H3
• InChI Key： YKBADOXOHAJPMU-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=CC=C1C(F)(F)C(C)C

Computed Properties

• Exact Mass: 248.99647g/mol
• Monoisotopic Mass: 248.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.414±0.06 g/cm3(Predicted)
• Boiling Point: 260.6±35.0 °C(Predicted)
• pka: -0.33±0.10(Predicted)

Additional information on 2-bromo-3-(1,1-difluoro-2-methylpropyl)pyridine

2-Bromo-3-(1,1-Difluoro-2-Methylpropyl)Pyridine: A Comprehensive Overview

Introduction

2-Bromo-3-(1,1-difluoro-2-methylpropyl)pyridine, also known by its CAS registry number CAS No. 2344849-54-1, is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bromopyridines, which are derivatives of pyridine substituted with bromine atoms. The presence of a fluorinated substituent further enhances its unique properties, making it a subject of interest in contemporary research.

Structural Features and Synthesis

The molecular structure of 2-bromo-3-(1,1-difluoro-2-methylpropyl)pyridine consists of a pyridine ring with a bromine atom at the 2-position and a substituted alkyl group at the 3-position. The alkyl group is characterized by a difluoromethyl substitution at the terminal position, which introduces additional electronic effects and steric hindrance. This unique combination of substituents contributes to the compound's reactivity and selectivity in various chemical reactions.

The synthesis of this compound typically involves multi-step processes, including nucleophilic substitution and electrophilic aromatic substitution. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes for its production. For instance, the use of palladium catalysts in cross-coupling reactions has significantly improved the yield and purity of this compound.

Chemical Properties and Applications

Chemical Properties:

The compound exhibits distinct chemical properties due to the electron-withdrawing effects of the bromine atom and the fluorinated substituent. These effects influence its reactivity in nucleophilic aromatic substitution reactions, making it a valuable intermediate in organic synthesis. Additionally, the steric hindrance introduced by the alkyl group affects its solubility and stability under various reaction conditions.

Applications:

Biochemical Applications:

In the field of medicinal chemistry, 2-bromo-3-(1,1-difluoro-2-methylpropyl)pyridine has shown promise as a lead compound for drug development. Its ability to interact with specific biological targets makes it a candidate for designing novel therapeutic agents. Recent studies have explored its potential as an inhibitor of certain enzymes involved in metabolic disorders.

Catalytic Applications: The compound has also been investigated as a ligand in transition-metal-catalyzed reactions. Its electronic properties make it suitable for facilitating key transformations in organic synthesis.